Cas no 1895438-94-4 (1-3-(methoxymethyl)phenylcyclobutan-1-amine)

• Product Name: 1-3-(methoxymethyl)phenylcyclobutan-1-amine
• CAS No: 1895438-94-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6349377
• PubChem ID: 117282705
• Update Time: 2025-05-20

1-3-(methoxymethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(methoxymethyl)phenylcyclobutan-1-amine
• 1895438-94-4
• EN300-1839607
• 1-[3-(methoxymethyl)phenyl]cyclobutan-1-amine

• Inchi： 1S/C12H17NO/c1-14-9-10-4-2-5-11(8-10)12(13)6-3-7-12/h2,4-5,8H,3,6-7,9,13H2,1H3
• InChI Key： OIBSYFUTCTWYOJ-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)C1(CCC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-3-(methoxymethyl)phenylcyclobutan-1-amine

Introduction to 1-3-(methoxymethyl)phenylcyclobutan-1-amine (CAS No. 1895438-94-4)

1-3-(methoxymethyl)phenylcyclobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1895438-94-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane ring fused with a phenyl group substituted with a methoxymethyl moiety, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 1-3-(methoxymethyl)phenylcyclobutan-1-amine combines the rigidity of the cyclobutane ring with the aromaticity of the phenyl ring, creating a scaffold that may influence its biological activity. The presence of the methoxymethyl group at the 3-position of the phenyl ring introduces a polar functional group, potentially enhancing solubility and interaction with biological targets. This combination of structural features positions the compound as a promising candidate for exploring novel pharmacological pathways.

In recent years, there has been growing interest in cycloalkyl-substituted aromatic compounds due to their potential to modulate biological processes. The cyclobutane ring, in particular, has been shown to improve metabolic stability and binding affinity in drug molecules. Studies have demonstrated that such structures can serve as effective scaffolds for developing small-molecule inhibitors and activators. The 1-3-(methoxymethyl)phenylcyclobutan-1-amine molecule aligns with this trend, offering a unique platform for medicinal chemists to explore.

One of the most compelling aspects of 1-3-(methoxymethyl)phenylcyclobutan-1-amine is its potential in targeting enzyme systems involved in critical biological pathways. For instance, the phenyl ring can interact with hydrophobic pockets in enzymes, while the cyclobutane ring can provide steric constraints that enhance binding specificity. This dual interaction mechanism suggests that the compound may exhibit potent activity against a range of therapeutic targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with optimized properties. The 1-3-(methoxymethyl)phenylcyclobutan-1-amine structure has been subjected to virtual screening and molecular docking studies to identify potential binding sites in protein targets. These studies have revealed promising interactions with enzymes implicated in inflammation, cancer, and neurodegenerative diseases, highlighting its therapeutic potential.

The synthesis of 1-3-(methoxymethyl)phenylcyclobutan-1-amine presents an interesting challenge due to the complexity of its framework. Traditional synthetic routes involve multi-step reactions, including cyclization and functional group transformations. However, recent innovations in synthetic methodologies have made it possible to access such structures more efficiently. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to streamline the synthesis process, reducing both time and cost.

Once synthesized, 1-3-(methoxymethyl)phenylcyclobutan-1-amine undergoes rigorous characterization to confirm its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its structure. These studies not only validate the synthetic success but also provide insights into its conformational preferences and dynamic behavior.

The pharmacological evaluation of 1-3-(methoxymethyl)phenylcyclobutan-1-amine involves testing its activity against various biological targets using both in vitro and in vivo models. Initial studies have shown promising results in cell-based assays, where the compound demonstrates inhibitory effects on key enzymes involved in disease pathways. Further preclinical studies are underway to assess its efficacy and safety profile in animal models.

The potential applications of 1-3-(methoxymethyl)phenylcyclobutan-1-amine extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing novel agrochemicals and industrial chemicals. By leveraging its interactions with biological systems, researchers aim to create compounds that can modulate plant growth and protect against pests without harming the environment.

In conclusion, 1-3-(methoxymethyl)phenylcyclobutan-1-amine (CAS No. 1895438-94-4) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture.